Cas no 87901-90-4 (5-Chrysenecarboxaldehyde, 8-methoxy-)

• Product Name: 5-Chrysenecarboxaldehyde, 8-methoxy-
• CAS No: 87901-90-4
• MF: C₂₀H₁₄O₂
• MW: 286.323965549469
• CID: 650870
• PubChem ID: 13202083
• Update Time: 2025-04-19

5-Chrysenecarboxaldehyde, 8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Chrysenecarboxaldehyde, 8-methoxy-
• 8-methoxychrysene-5-carbaldehyde
• 87901-90-4
• DTXSID20527082

• Inchi： 1S/C20H14O2/c1-22-16-7-9-17-14(11-16)10-15(12-21)20-18-5-3-2-4-13(18)6-8-19(17)20/h2-12H,1H3
• InChI Key： SXYARFYCYJLPSC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=CC(C=O)=C1C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 286.099379685g/mol
• Monoisotopic Mass: 286.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų